molecular formula C19H18N2O4S B2833754 6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,5-dimethylbenzoate CAS No. 896307-17-8

6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,5-dimethylbenzoate

Cat. No.: B2833754
CAS No.: 896307-17-8
M. Wt: 370.42
InChI Key: GZFPEXNHZDJBTK-UHFFFAOYSA-N
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Description

The compound “6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,5-dimethylbenzoate” is a synthetic organic molecule featuring a pyran core substituted with a sulfur-linked imidazole moiety and a 3,5-dimethylbenzoate ester. Its structure integrates a 4-oxo-4H-pyran ring, which is esterified at the 3-position with 3,5-dimethylbenzoic acid and functionalized at the 6-position with a (1-methylimidazol-2-yl)thio-methyl group. The molecular formula is C₁₉H₁₈N₂O₄S, with a molecular weight of 370.4 g/mol.

Properties

IUPAC Name

[6-[(1-methylimidazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,5-dimethylbenzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18N2O4S/c1-12-6-13(2)8-14(7-12)18(23)25-17-10-24-15(9-16(17)22)11-26-19-20-4-5-21(19)3/h4-10H,11H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GZFPEXNHZDJBTK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1)C(=O)OC2=COC(=CC2=O)CSC3=NC=CN3C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

370.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Property Target Compound Compound 28 ()
Molecular Formula C₁₉H₁₈N₂O₄S C₁₉H₁₇N₆O₃S₂
Molecular Weight 370.4 g/mol 441.5 g/mol
Core Structure 4-Oxo-4H-pyran Pyrimidine
Key Functional Groups Benzoate ester, Imidazole thioether Carbonitrile, Trimethoxyphenyl, Imidazole thioether
Potential Applications Not specified Bioactive (e.g., enzyme inhibition)

Functional Group Analogs: Sulfur-Containing Compounds

lists sulfur-containing pesticides (e.g., S,S-dimethyl dithiopyr ), which share thiomethyl groups but differ in core scaffolds and applications. For example:

  • Dithiopyr : Contains a pyridinedicarbothioate group for herbicidal activity, contrasting with the target compound’s lack of phosphorus and aromatic ester.
  • Ethion : A phosphorodithioate insecticide, highlighting how sulfur’s versatility is context-dependent. The target compound’s imidazole-thioether group may confer stability but lacks pesticidal phosphates .

Research Findings and Implications

  • Synthetic challenges: The imidazole-thioether linkage in the target compound may require controlled thiol-ene reactions or Mitsunobu conditions, similar to Compound 28’s synthesis .
  • Metabolic stability : The benzoate ester could render the compound susceptible to esterase hydrolysis, unlike the more stable carbonitrile group in Compound 28.
  • Structure-activity relationships (SAR) : The pyran core’s planar structure may limit binding to sterically constrained targets compared to pyrimidines, which are common in kinase inhibitors.

Q & A

Q. What computational approaches are recommended for predicting interaction networks and metabolic pathways?

  • Methodology :
  • ADME prediction : Use tools like SwissADME to forecast absorption and metabolism.
  • Network pharmacology : Integrate bioactivity data with STRING or KEGG databases to map protein interaction networks .

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